Cas no 25775-03-5 (2-(1H-Pyrazol-1-yl)benzonitrile)

2-(1H-Pyrazol-1-yl)benzonitrile is a heterocyclic compound featuring a pyrazole ring linked to a benzonitrile moiety. This structure imparts versatility in organic synthesis, particularly as a key intermediate in pharmaceuticals and agrochemicals. Its nitrile group offers reactivity for further functionalization, while the pyrazole ring enhances binding affinity in biologically active molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular framework makes it valuable for constructing complex architectures in medicinal chemistry and material science. High purity grades are available to meet rigorous research and industrial requirements.
2-(1H-Pyrazol-1-yl)benzonitrile structure
25775-03-5 structure
Product Name:2-(1H-Pyrazol-1-yl)benzonitrile
CAS No:25775-03-5
MF:C10H7N3
MW:169.182681322098
MDL:MFCD07772802
CID:252180
PubChem ID:7164558
Update Time:2025-05-28

2-(1H-Pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2-(1H-pyrazol-1-yl)-
    • 2-(1H-Pyrazol-1-yl)benzonitrile
    • 2-pyrazol-1-ylbenzonitrile
    • 1-o-Cyanophenyl-pyrazol
    • 2-pyrazol-1-yl-benzonitrile
    • 2-pyrazolylbenzenecarbonitrile
    • 2-pyrazolylbenzonitrile
    • Z335294728
    • CS-0202142
    • W-206981
    • FMURBLXVPMFBMG-UHFFFAOYSA-N
    • 2-(1-Pyrazolyl)benzonitrile
    • AC5746
    • SCHEMBL4219748
    • DTXSID70428171
    • 25775-03-5
    • AKOS000261840
    • BS-27722
    • EN300-56921
    • MFCD07772802
    • SY180000
    • CHEBI:194829
    • STL583972
    • 2-(pyrazol-1-yl)benzonitrile
    • MDL： MFCD07772802
    • Inchi： 1S/C10H7N3/c11-8-9-4-1-2-5-10(9)13-7-3-6-12-13/h1-7H
    • InChI Key： FMURBLXVPMFBMG-UHFFFAOYSA-N
    • SMILES： N1(C=CC=N1)C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 169.06400
  • Monoisotopic Mass: 169.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.13
  • Boiling Point: 332.6°C at 760 mmHg
  • Flash Point: 155°C
  • Refractive Index: 1.622
  • PSA: 41.61000
  • LogP: 1.74398

2-(1H-Pyrazol-1-yl)benzonitrile Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

2-(1H-Pyrazol-1-yl)benzonitrile Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1H-Pyrazol-1-yl)benzonitrile Pricemore >>

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Chemenu
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eNovation Chemicals LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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